Cas no 45592-49-2 (3-Ethoxypyrrolidine)

3-Ethoxypyrrolidine is a heterocyclic organic compound featuring an ethoxy substituent on the pyrrolidine ring. This structure imparts versatility as a building block in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its saturated nitrogen-containing ring offers stability and reactivity, making it useful for modifications in medicinal chemistry. The ethoxy group enhances solubility and can influence pharmacokinetic properties. The compound is commonly employed in the preparation of intermediates for drug discovery, where its scaffold serves as a key motif in designing inhibitors or modulators. High purity grades are available to meet stringent research and industrial requirements.

3-Ethoxypyrrolidine structure

Product Name:3-Ethoxypyrrolidine

CAS No:45592-49-2

MF:C₆H₁₃NO

MW:115.173521757126

MDL:MFCD08687759

CID:821401

PubChem ID:21333172

Update Time:2025-10-29

3-Ethoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

- 3-Ethoxypyrrolidine
- 3-Ethoxy-pyrrolidine
- (S)-3-ETHOXY-PYRROLIDINE
- ANW-66408
- CTK1D2142
- MolPort-008-601-388
- Pyrrolidine,3-ethoxy-
- SureCN492384
- Pyrrolidine, 3-ethoxy-
- DTXSID20612588
- DB-070667
- MFCD00800372
- SB37244
- SCHEMBL492384
- AKOS005263781
- 45592-49-2
- PB10951
- PB29117
- SY108177
- SY011689
- LS-05249
- ALBB-016767
- DB-073575
- MFCD11858547
- DB-063503
- MDL： MFCD08687759
- Inchi： 1S/C6H13NO/c1-2-8-6-3-4-7-5-6/h6-7H,2-5H2,1H3
- InChI Key： KEBOYHJEUFJZPE-UHFFFAOYSA-N
- SMILES： O(CC)C1CNCC1

Computed Properties

Exact Mass: 115.099714038g/mol
Monoisotopic Mass: 115.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 65.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 21.3Å²

Experimental Properties

Density: 0.93
Boiling Point: 147 ºC
Flash Point: 49 ºC

3-Ethoxypyrrolidine Pricemore >>

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Enamine	EN300-313460-1g	3-ethoxypyrrolidine	45592-49-2		1g	$657.0	2023-09-05
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Enamine	EN300-313460-10g	3-ethoxypyrrolidine	45592-49-2		10g	$2166.0	2023-09-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA303-1G	3-ethoxypyrrolidine	45592-49-2	95%	1g	￥ 1,597.00	2023-04-13
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